Cas no 2171683-14-8 (1-(thiophene-2-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(thiophene-2-carbonyl)azetidine-2-carboxamide
• CAS No: 2171683-14-8
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6254623
• PubChem ID: 165959177
• Update Time: 2025-05-24

1-(thiophene-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-carbonyl)azetidine-2-carboxamide
• EN300-1281200
• 2171683-14-8

• Inchi： 1S/C9H10N2O2S/c10-8(12)6-3-4-11(6)9(13)7-2-1-5-14-7/h1-2,5-6H,3-4H2,(H2,10,12)
• InChI Key： MGSAKWATCDTHFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-(thiophene-2-carbonyl)azetidine-2-carboxamide

Compound CAS No 2171683-14-8: 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide

The compound with CAS No 2171683-14-8, commonly referred to as 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an azetidine moiety, creating a molecule with potential applications in drug discovery and materials science.

Thiophene, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability. In this compound, the thiophene ring is connected to an azetidine group via a carbonyl linkage. Azetidine, a four-membered cyclic amine, contributes to the molecule's rigidity and potential bioactivity. The combination of these structural elements makes 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide a promising candidate for exploring new chemical entities with diverse functional properties.

Recent studies have highlighted the importance of heterocyclic compounds like thiophene derivatives in medicinal chemistry. The thiophene moiety is often associated with enhanced pharmacokinetic properties, such as improved solubility and bioavailability. In the case of CAS No 2171683-14-8, researchers have explored its potential as a scaffold for developing inhibitors of various enzymes and receptors. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable lead compound for drug development.

The synthesis of 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide involves a multi-step process that combines principles from both organic synthesis and peptide chemistry. Key steps include the formation of the thiophene ring, followed by the construction of the azetidine moiety through ring-closing reactions. The final step involves the amidation process to introduce the carboxamide group, which plays a crucial role in modulating the compound's physicochemical properties.

One of the most intriguing aspects of this compound is its versatility in terms of functionalization. By modifying substituents on the thiophene ring or altering the azetidine moiety, chemists can tailor the molecule's properties for specific applications. For example, introducing electron-withdrawing groups on the thiophene ring can enhance its electronic properties, making it suitable for use in organic electronics or optoelectronic devices.

In addition to its chemical significance, CAS No 2171683-14-8 has also been studied for its environmental impact and safety profile. Initial assessments indicate that this compound exhibits low toxicity under standard laboratory conditions; however, further research is required to fully understand its long-term effects on ecosystems.

From an industrial perspective, the production of 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide requires careful consideration of scalability and cost-effectiveness. Researchers are actively exploring green chemistry approaches to optimize synthesis pathways, reduce waste generation, and minimize energy consumption during production.

In conclusion, CAS No 2171683-14-8, or 1-(Thiophene-2-Carbonyl)Azetidine-2-Carboxamide, represents a compelling example of how structural diversity can lead to innovative chemical solutions across multiple disciplines. With ongoing advancements in synthetic methodology and an increasing focus on sustainable practices, this compound is poised to play an increasingly important role in both academic research and industrial applications.